Cas no 64370-42-9 (Acetic acid, oxo-, 2-propenyl ester)

Acetic acid, oxo-, 2-propenyl ester structure

64370-42-9 structure

Product Name:Acetic acid, oxo-, 2-propenyl ester

CAS No:64370-42-9

MF:C₅H₆O₃

MW:114.099341869354

CID:424031

PubChem ID:10909535

Update Time:2025-09-28

Acetic acid, oxo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

- Acetic acid, oxo-, 2-propenyl ester
- allyl 2-oxoacetate
- prop-2-enyl 2-oxoacetate
- DTXSID30447929
- SCHEMBL238622
- 64370-42-9
- EN300-7189118
- FT-0716980
- PROP-2-EN-1-YL 2-OXOACETATE
- Inchi： 1S/C5H6O3/c1-2-3-8-5(7)4-6/h2,4H,1,3H2
- InChI Key： WGGGNVIYEDDIOK-UHFFFAOYSA-N
- SMILES： O(C(C=O)=O)CC=C

Computed Properties

Exact Mass: 114.03168
Monoisotopic Mass: 114.031694049g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

Acetic acid, oxo-, 2-propenyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7189118-0.05g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	0.05g	$295.0	2023-05-25
Enamine	EN300-7189118-0.1g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	0.1g	$440.0	2023-05-25
Enamine	EN300-7189118-0.25g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	0.25g	$629.0	2023-05-25
Enamine	EN300-7189118-0.5g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	0.5g	$991.0	2023-05-25
Enamine	EN300-7189118-1.0g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	1g	$1272.0	2023-05-25
Enamine	EN300-7189118-2.5g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	2.5g	$2492.0	2023-05-25
Enamine	EN300-7189118-5.0g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	5g	$3687.0	2023-05-25
Enamine	EN300-7189118-10.0g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	10g	$5467.0	2023-05-25
1PlusChem	1P00H8QP-50mg	Acetic acid, oxo-, 2-propenyl ester	64370-42-9	50%	50mg	$414.00	2024-04-22

Acetic acid, oxo-, 2-propenyl ester Related Literature

1. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
2. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
4. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

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